(1,4-dioxan-2-ylmethyl)methyl(5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-ylmethyl)amine

• IUPAC Name: 1-(1,4-dioxan-2-yl)-N-methyl-N-(5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-ylmethyl)methanamine
• InChI: InChI=1S/C14H24N4O2/c1-17(10-14-11-19-5-6-20-14)9-12-7-13-8-15-3-2-4-18(13)16-12/h7,14-15H,2-6,8-11H2,1H3
• InChI Key: BFPHGCUFXHXYME-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1COCCO1)CC2=NN3CCCNCC3=C2
• Molecular Formula: C14H24N4O2
• Molecular Weight: 280.37 g/mol

Description

(1,4-dioxan-2-ylmethyl)methyl(5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-ylmethyl)amine is a useful research compound. Its molecular formula is C14H24N4O2 and its molecular weight is 280.37 g/mol. The purity is usually 95%.
The exact mass of the compound (1,4-dioxan-2-ylmethyl)methyl(5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-ylmethyl)amine is 280.18992602 g/mol and the complexity rating of the compound is 305. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality (1,4-dioxan-2-ylmethyl)methyl(5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-ylmethyl)amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1,4-dioxan-2-ylmethyl)methyl(5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-ylmethyl)amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

One study introduces a general approach towards the synthesis of tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-4-one and related derivatives, emphasizing a regioselective strategy for synthesizing these compounds from accessible precursors. This methodological advancement could potentially apply to the synthesis of the mentioned compound, highlighting its utility in creating complex heterocyclic systems with potential biological activity (Dzedulionytė et al., 2022).

Heterocyclic Chemistry and Potential Applications

Another research effort explores the synthesis of functionalized indole-3-yl pyrazole derivatives, including pyrazolo[1,5-a]pyrimidines, through reactions with electrophilic reagents. This study underscores the versatility of pyrazole-based compounds in generating diverse heterocyclic systems that could serve as key scaffolds in medicinal chemistry and drug discovery (El‐Mekabaty et al., 2017).

Pharmacological Interest and Drug Design

Research on the hypertensive action of aminoisoxazoles and their derivatives, including isoxazolopyrazines and isoxazolodiazepines, provides insights into the biological activity of these compounds. Although the study focuses on the hypertensive effects, the structural motifs present in these compounds could offer a foundation for the design of molecules with diverse pharmacological properties, potentially including the compound (Dannhardt et al., 1991).